Potassium cyamelurate trihydrate

Specification

• CAS No.: 1488-99-9
• Molecular Formula: C6K3N7O3 X 3 H2O
• Molecular Weight: 0
• IUPAC Name: tripotassium;2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1,3,6,8,10-pentaene-3,7,11-triolate
• Standard InChI: InChI=1S/C6H5N7O3.3K/c14-4-7-1-8-5(15)10-3-12-6(16)11-2(9-4)13(1)3;;;/h1H,(H4,7,8,9,10,11,12,14,15,16);;;/q;3*+1/p-3
• SMILES: C12N=C(N=C3N1C(=NC(=N2)[O-])N=C(N3)[O-])[O-].[K+].[K+].[K+]

Introduction

Chemical Identity and Properties

Potassium cyamelurate trihydrate is a crystalline compound with a complex molecular structure based on the s-heptazine (tri-s-triazine) core. This compound is the tripotassium salt of cyameluric acid with three water molecules of hydration. The structural foundation of this compound is the cyameluric nucleus, which consists of three fused triazine rings forming a planar, aromatic system with seven nitrogen atoms.

Basic Chemical Identifiers

The following table presents the key identifiers and chemical properties of potassium cyamelurate trihydrate:

Property	Value
CAS Number	1488-99-9
Molecular Formula	C₆K₃N₇O₃·3H₂O
Molecular Weight	335.40 g/mol
IUPAC Name	Tripotassium;2,4,6,8,10,12,13-heptazatricyclo[7.3.1.0⁵,¹³]trideca-1,3,6,8,10-pentaene-3,7,11-triolate trihydrate
Standard InChI	InChI=1S/C6H5N7O3.3K/c14-4-7-1-8-5(15)10-3-12-6(16)11-2(9-4)13(1)3;;;/h1H,(H4,7,8,9,10,11,12,14,15,16);;;/q;3*+1/p-3
SMILES	C12N=C(N=C3N1C(=NC(=N2)[O-])N=C(N3)[O-])[O-].[K+].[K+].[K+]

Structural Characteristics

Potassium cyamelurate trihydrate's structure is derived from cyameluric acid (C₆N₇O₃H₃), which features a heptazine core with three hydroxyl groups. In the potassium salt form, the hydrogen atoms are replaced by potassium ions, creating a trianionic species. The compound crystallizes with three water molecules, which contribute to its stability and solubility properties.

The s-heptazine core (cyameluric nucleus) is a planar, aromatic system consisting of three fused triazine rings. This structure gives rise to unique electronic properties that contribute to the compound's photocatalytic activity.

Applications and Research Findings

Recent research has revealed significant applications for potassium cyamelurate, particularly in the field of photocatalysis. The compound's unique electronic structure and stability make it suitable for various specialized applications.

Photocatalytic Properties

Potassium cyamelurate has demonstrated excellent visible-light-driven photocatalytic activity. This property makes it particularly valuable for environmental applications, including the degradation of persistent organic pollutants. Research has shown that K₃[C₆N₇O₃] exhibits efficiency in:

• Degradation of antibiotics like tetracycline hydrochloride

• Function in both homogeneous and heterogeneous catalytic systems

• Utilization of visible light for activation, enhancing sustainability

The photocatalytic activity likely stems from the extended π-conjugated system of the heptazine core, which facilitates electron transfer processes under light irradiation. This property aligns with the growing interest in developing sustainable catalytic systems that can operate under mild conditions using renewable energy sources.

Structural Applications in Coordination Chemistry

Cyamelurate-based compounds, including potassium cyamelurate, have been explored as ligands in coordination chemistry. One notable example is the design of a novel cyamelurate-based copper(II) coordination compound that exhibits anion-π interactions between the s-heptazine core and perchlorate anions.

This research demonstrates the potential of cyamelurate structures to form complex coordination networks with interesting electronic and magnetic properties. The cyamelurate ligand can coordinate with metal centers through its nitrogen and oxygen atoms, creating diverse structural architectures.

Comparison with Other Cyamelurate Derivatives

The properties of potassium cyamelurate trihydrate can be contextualized through comparison with other cyamelurate derivatives:

Compound	Formula	Key Properties
Potassium Cyamelurate Trihydrate	C₆K₃N₇O₃·3H₂O	Photocatalytic activity, water solubility
Cyameluric Acid Trihydrate	H₃C₆N₇O₃·3H₂O	Precursor compound, acidic properties
Sodium Dihydrogencyamelurate Tetrahydrate	NaH₂C₆N₇O₃·4H₂O	Different hydration pattern, partially neutralized
Copper(II) Cyamelurate Complex	{[Cu(pmta)]₃cyam}(ClO₄)₃	Anion-π interactions, magnetic properties

The diverse properties of these derivatives highlight the versatility of the cyamelurate framework in materials chemistry.

Physical and Chemical Properties

Potassium cyamelurate trihydrate possesses distinctive physical and chemical properties that influence its behavior in various applications and storage conditions.

Stability and Reactivity

The compound demonstrates good stability under normal conditions but requires specific storage parameters to maintain its integrity. The presence of three water molecules in the crystal structure contributes to its stability but also makes it susceptible to dehydration under certain conditions.

The reactivity of potassium cyamelurate is primarily associated with its anionic nature and the presence of nucleophilic nitrogen and oxygen atoms in the structure. These features enable it to participate in coordination chemistry with various metal centers and in photocatalytic reactions.

Tautomeric Forms

The cyamelurate structure, derived from cyameluric acid, can exist in multiple tautomeric forms. Research indicates that cyameluric acid itself has at least 17 tautomeric forms, which may influence the properties of its potassium salt. These tautomeric variations involve the movement of hydrogen atoms between nitrogen and oxygen atoms in the structure, potentially affecting:

• Electronic distribution

• Coordination behavior

• Reactivity patterns

• Photophysical properties

Structural Relationship to Carbon Nitride Materials

Potassium cyamelurate trihydrate shares structural features with the broader family of carbon nitride materials, which have attracted significant research interest for their unique properties.

Relationship to Heptazine-Based Networks

The heptazine core present in potassium cyamelurate represents a fundamental building block for extended carbon nitride networks. These materials, sometimes denoted as CNₓ, have applications in photocatalysis, sensing, and energy conversion.

The relationship between molecular heptazine derivatives like potassium cyamelurate and polymeric carbon nitride materials provides valuable insights into structure-property relationships. The discrete molecular nature of potassium cyamelurate makes it useful as a model compound for understanding the more complex behavior of extended networks.

Structural Insights from Crystallography

Crystallographic studies of cyamelurates, including potassium cyamelurate, have contributed to understanding the structural properties of these compounds. The crystal packing, hydrogen bonding networks, and coordination patterns observed in these structures inform the design of new materials with tailored properties.